Cas no 15938-03-1 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- 2-methylpyridine,2,4,6-trinitrophenol
- 2-Methyl-pyridin, Picrat
- 2-methylpyridine
- 2-methyl-pyridine, picrate
- 2-Methylpyridin-hydrogenpikrat
- 2-methylpyridinium picrate
- 2-Methylpyridinpikrat
- 2-Picolin-CT-Komplex
- AC1L8LVR
- NSC241071
- Pikrinsaeure
- NSC-241071
- 15938-03-1
- 2,4,6-Trinitrophenol--2-methylpyridine (1/1)
- AKOS000278058
- DTXSID20330290
-
-
- Inchi: InChI=1S/C6H3N3O7.C6H7N/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;1-6-4-2-3-5-7-6/h1-2,10H;2-5H,1H3
- InChI Key: ORJOIZGLDDYUDD-UHFFFAOYSA-N
- SMILES: CC1=CC=CC=N1.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 322.055
- Monoisotopic Mass: 322.05494867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 344
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 171Ų
Experimental Properties
- PSA: 162.54
- LogP: 4.07640
Related Literature
-
Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
-
Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
-
Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
-
Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
-
Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
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